Stereochemical Requirement for Degradation Activity
The activity of PROTACs built with a trans-1,4-cyclohexyl linker is directly compared to that of matched PROTACs using a cis-1,4-cyclohexyl linker in the LRRK2-targeting degrader series XL01126. The trans-isomer (XL01126) shows potent degradation activity, while the cis-isomer (cis-XL01126) is completely inactive (NDO, No Degradation Observed) across three different cellular models [1]. This demonstrates that the geometric isomer of the cyclohexyl linker, which trans-Cyclohexane-p-bis(C-OTs) is designed to produce, is a functional requirement for degradation.
| Evidence Dimension | Cellular degradation DC50 (concentration for 50% target protein degradation) |
|---|---|
| Target Compound Data | 15 nM (R1441C LRRK2 MEFs, 4 h), 55 nM (BMDMs, 4 h), 72 nM (PBMCs, 4 h) |
| Comparator Or Baseline | cis-XL01126: NDO (No Degradation Observed) in R1441C MEFs, BMDMs, and PBMCs at 4 h |
| Quantified Difference | >1000-fold difference in potency; trans-isomer is active at low nM levels while cis-isomer shows no quantifiable degradation |
| Conditions | R1441C LRRK2 mutant mouse embryonic fibroblasts (MEFs), bone marrow-derived macrophages (BMDMs), and peripheral blood mononuclear cells (PBMCs); treatment for 4 hours |
Why This Matters
This data proves that the trans-geometry of the linker is not a minor structural detail but a binary switch for biological activity, making trans-Cyclohexane-p-bis(C-OTs) an irreplaceable precursor for any PROTAC design requiring a rigid, linear 1,4-cyclohexyl linkage.
- [1] Kroupova, A., et al. Discovery of XL01126: A Potent, Fast, Cooperative, Selective, Orally Bioavailable, and Blood-Brain Barrier Penetrant PROTAC Degrader of Leucine-Rich Repeat Kinase 2. J. Med. Chem. 2022, 65, 12894-12916. (See Table 1 for comparative degradation data). View Source
